AZD9977

• IUPAC Name: 2-[(3S)-7-fluoro-4-(3-oxo-4H-1,4-benzoxazine-6-carbonyl)-2,3-dihydro-1,4-benzoxazin-3-yl]-N-methylacetamide
• InChI: InChI=1S/C20H18FN3O5/c1-22-18(25)8-13-9-28-17-7-12(21)3-4-15(17)24(13)20(27)11-2-5-16-14(6-11)23-19(26)10-29-16/h2-7,13H,8-10H2,1H3,(H,22,25)(H,23,26)/t13-/m0/s1
• InChI Key: MBKYLPOPYYLTNW-ZDUSSCGKSA-N
• Canonical SMILES: CNC(=O)CC1COC2=C(N1C(=O)C3=CC4=C(C=C3)OCC(=O)N4)C=CC(=C2)F
• Isomeric SMILES: CNC(=O)C[C@H]1COC2=C(N1C(=O)C3=CC4=C(C=C3)OCC(=O)N4)C=CC(=C2)F
• Molecular Formula: C20H18FN3O5
• Molecular Weight: 399.4 g/mol
• CAS No.: 1850385-64-6

Description

It has shown promise in preclinical studies for its organ-protective effects without significantly affecting aldosterone-regulated urinary electrolyte excretion . This compound is primarily being investigated for its potential in treating heart failure and chronic kidney disease .

Scientific Research Applications

AZD-9977 has several scientific research applications:

Chemistry: It is used in studies to understand the modulation of mineralocorticoid receptors and their role in electrolyte balance and organ protection.

Biology: Research focuses on its effects on cellular pathways involved in inflammation, oxidative stress, and fibrosis.

Medicine: AZD-9977 is being investigated for its potential to treat heart failure and chronic kidney disease without the common side effect of hyperkalemia associated with other mineralocorticoid receptor antagonists

Industry: The compound is used in the development of new therapeutic agents targeting mineralocorticoid receptors.

Preparation Methods

The synthetic routes and reaction conditions for AZD-9977 are not extensively detailed in publicly available sources. it is known that the compound is synthesized and available in various forms, including solid and solution states . Industrial production methods likely involve standard organic synthesis techniques, but specific details are proprietary to the manufacturing entities.

Chemical Reactions Analysis

AZD-9977 undergoes various chemical reactions, primarily involving its interaction with mineralocorticoid receptors. It acts as a modulator rather than a full antagonist, which means it can partially inhibit the receptor’s activity . Common reagents and conditions used in these reactions include binding assays with mineralocorticoid receptor ligands such as aldosterone and fludrocortisone . The major products formed from these reactions are typically the modulated receptor complexes.

Mechanism of Action

AZD-9977 exerts its effects by selectively modulating the mineralocorticoid receptor. This receptor is involved in regulating electrolyte balance and blood pressure. By modulating this receptor, AZD-9977 can reduce inflammation, oxidative stress, and fibrosis, which are key factors in the progression of heart failure and chronic kidney disease . The molecular targets include the mineralocorticoid receptor itself, and the pathways involved are those regulating sodium and potassium excretion .

Comparison with Similar Compounds

AZD-9977 is compared with other mineralocorticoid receptor antagonists such as eplerenone, spironolactone, esaxerenone, finerenone, and KBP-5074 . Unlike traditional steroidal antagonists, AZD-9977 is a non-steroidal modulator, which gives it a unique profile in terms of receptor selectivity and reduced risk of hyperkalemia .

Eplerenone: A steroidal antagonist with a higher risk of hyperkalemia.

Spironolactone: Another steroidal antagonist, also associated with hyperkalemia and sex hormone-related side effects.

Esaxerenone: A non-steroidal antagonist with similar receptor selectivity but different potency.

Finerenone: A non-steroidal antagonist with a similar potency to spironolactone but better receptor selectivity.

KBP-5074: Another emerging non-steroidal antagonist with promising clinical outcomes.

AZD-9977’s uniqueness lies in its ability to provide organ protection without significantly affecting urinary electrolyte excretion, making it a promising candidate for treating conditions like heart failure and chronic kidney disease .

Synthesis routes and methods

Procedure details

Methanamine (2 M solution in THF, 259 μL, 0.52 mmol) was added to a stirred suspension of {7-fluoro-4-[(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)carbonyl]-3,4-dihydro-2H-1,4-benzoxazin-3-yl}acetic acid (Intermediate 15, 40 mg, 0.10 mmol) and TEA (43 μL, 0.31 mmol) in EtOAc (2 mL) at rt. A thick white precipitate was formed. Addition of T3P (50 wt. % in EtOAc, 123 μL, 0.21 mmol) to the mixture resulted in a clear, pale yellow reaction solution. The mixture was stirred at rt over night. EtOAc (10 mL) was added and the mixture was washed with sat. aq. NaHCO3 (5 mL), HCl (1 M, 5 mL) and brine (5 mL), dried over MgSO4 and concentrated in vacuo. The residue was purified by flash chromatography (using 5% MeOH in DCM as eluent), dissolved in ACN/water (approx. 5 mL, 1:4) and freeze-dried to give the title compound (19 mg, 46%) as a white solid.